Cas no 18835-35-3 (1-Nonacosene)

• Product Name: 1-Nonacosene
• CAS No: 18835-35-3
• MF: C₂₉H₅₈
• MW: 406.770829677582
• CID: 1383425
• PubChem ID: 156989
• Update Time: 2025-04-20

1-Nonacosene Chemical and Physical Properties

Names and Identifiers

• 1-Nonacosene
• 2O2E2YG4ZP
• UNII-2O2E2YG4ZP
• Q27147832
• 18835-35-3
• LMFA11000321
• Nonacosene
• CHEBI:78471
• DTXSID60998318
• nonacos-1-ene
• UBMJSQAFNUWJEG-UHFFFAOYSA-N
• 77046-61-8

• Inchi： 1S/C29H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3H,1,4-29H2,2H3
• InChI Key： UBMJSQAFNUWJEG-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCC)CCCCCCCCCCCCCC=C

Computed Properties

• Exact Mass: 406.45414
• Monoisotopic Mass: 406.454
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 26
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.809
• Boiling Point: 431.8°C at 760 mmHg
• Flash Point: 266.3°C
• Refractive Index: 1.454
• PSA: 0
• LogP: 11.33490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons